Cas no 903862-20-4 (2-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol)

• Product Name: 2-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol
• CAS No: 903862-20-4
• MF: C₂₅H₂₂N₂O₄
• MW: 414.453186511993
• CID: 5426493
• Update Time: 2025-07-15

2-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(5-(4-methoxyphenoxy)pyrimidin-4-yl)-5-((2-methylbenzyl)oxy)phenol
• 2-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol

• Inchi： 1S/C25H22N2O4/c1-17-5-3-4-6-18(17)15-30-21-11-12-22(23(28)13-21)25-24(14-26-16-27-25)31-20-9-7-19(29-2)8-10-20/h3-14,16,28H,15H2,1-2H3
• InChI Key： KXDYSLYNLVSJEK-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC2=CC=CC=C2C)=CC=C1C1C(OC2=CC=C(OC)C=C2)=CN=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol

Introduction to 2-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol (CAS No. 903862-20-4)

2-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol, with the CAS number 903862-20-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine core, a methoxyphenyl substituent, and a methoxyphenol moiety. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The molecular formula of 2-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol is C₂₃H₂₁N₃O₄, and its molecular weight is 391.43 g/mol. The compound's structure can be visualized as a combination of aromatic rings and functional groups that provide it with specific chemical properties and biological activities. The presence of the pyrimidine ring, which is a common scaffold in many biologically active molecules, suggests that this compound may exhibit significant pharmacological effects.

Recent studies have focused on the potential therapeutic applications of 2-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are known to play crucial roles in the pathogenesis of inflammatory diseases. These findings suggest that 2-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol may have potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory effects, 2-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol has also been investigated for its potential anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells. These findings highlight the potential of 2-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol as a promising candidate for further development in cancer therapy.

The pharmacokinetic properties of 2-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol have also been studied to assess its suitability for clinical use. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for drug development. Furthermore, toxicity studies have shown that 2-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol has low toxicity at therapeutic doses, making it a safe candidate for further investigation.

The synthesis of 2-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving coupling reactions and functional group transformations. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact. The development of efficient synthetic protocols is crucial for ensuring the availability of this compound for research and potential clinical applications.

In conclusion, 2-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol (CAS No. 903862-20-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticancer properties make it an attractive candidate for further preclinical and clinical studies. Ongoing research aims to elucidate the full spectrum of its biological effects and optimize its pharmacological profile for eventual use in the treatment of various diseases. As research progresses, it is anticipated that this compound will contribute significantly to the advancement of medicinal chemistry and pharmaceutical science.